Cas no 306979-42-0 (4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE)

4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide is a sulfonamide derivative featuring a dihydrobenzo[h]quinazoline core, which confers potential biological activity. Its structure combines a chlorinated benzene sulfonamide moiety with a fused heterocyclic system, making it a candidate for applications in medicinal chemistry and pharmacological research. The compound's distinct molecular architecture may contribute to selective binding interactions with biological targets, such as enzymes or receptors. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. This compound is of interest in the development of novel therapeutic agents, particularly in areas requiring sulfonamide-based inhibitors or modulators. Proper handling and storage under controlled conditions are recommended to maintain stability.
4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE structure
306979-42-0 structure
Product Name:4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE
CAS No:306979-42-0
MF:C18H14ClN3O2S
MW:371.840661525726
CID:5165536
Update Time:2025-06-12

4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE
    • N-{5H,6H-benzo[h]quinazolin-2-yl}-4-chlorobenzene-1-sulfonamide
    • Inchi: 1S/C18H14ClN3O2S/c19-14-7-9-15(10-8-14)25(23,24)22-18-20-11-13-6-5-12-3-1-2-4-16(12)17(13)21-18/h1-4,7-11H,5-6H2,(H,20,21,22)
    • InChI Key: WAXMASWQJBTMFC-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=NC=C3C(=N2)C2=CC=CC=C2CC3)(=O)=O)=CC=C(Cl)C=C1

4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-1mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
1mg
¥ƅƅȈ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-2mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
2mg
¥Ȉƽư 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-5mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
5mg
¥źũũ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-10mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
10mg
¥Ǿźƅ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-20mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
20mg
¥ƽưƽŢ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-25mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
25mg
¥ƽɂɂư 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-50mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
50mg
¥ƽưɂƅ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671408-100mg
4-Chloro-N-(5,6-dihydrobenzo[h]quinazolin-2-yl)benzenesulfonamide
306979-42-0 98%
100mg
¥ưũȈƠ 2023-07-25

4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE Related Literature

Additional information on 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE

Comprehensive Overview of 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE (CAS No. 306979-42-0)

4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE, with the CAS number 306979-42-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique quinazoline backbone, which is often explored for its potential therapeutic applications. Researchers are particularly interested in its molecular interactions, given its structural similarity to compounds used in kinase inhibition and signal transduction modulation.

The compound’s chemical structure features a chlorobenzene moiety attached to a sulfonamide group, which is further linked to a dihydrobenzo[h]quinazoline scaffold. This arrangement is pivotal for its bioactivity, as it allows for selective binding to target proteins. Recent studies have highlighted its relevance in drug discovery, especially in the context of cancer research and inflammatory diseases, where sulfonamide-based compounds are frequently investigated.

One of the most frequently searched questions about 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE revolves around its synthesis and purity. The compound is typically synthesized through multi-step organic reactions, including sulfonylation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity, which are critical for research applications.

In the context of current scientific trends, this compound aligns with the growing interest in small-molecule inhibitors. Researchers are exploring its potential as a lead compound for developing novel therapeutics, particularly in areas like precision medicine and targeted therapy. Its mechanism of action, though not fully elucidated, is believed to involve interference with specific enzymatic pathways, making it a subject of ongoing structure-activity relationship (SAR) studies.

Another area of interest is the compound’s solubility and stability, which are often queried in academic and industrial settings. Like many sulfonamide derivatives, 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE exhibits moderate solubility in organic solvents but may require optimization for aqueous formulations. Stability studies under varying pH and temperature conditions are essential to determine its suitability for long-term storage and in vivo applications.

The safety profile of this compound is also a common topic of discussion. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended during handling. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures its safe use in research environments.

From a commercial perspective, CAS 306979-42-0 is available through specialized chemical suppliers, often in milligram to gram quantities. Pricing and availability can vary based on purity grades and custom synthesis requirements. Researchers are advised to verify certificates of analysis (CoA) to confirm batch-specific data before procurement.

In summary, 4-CHLORO-N-(5,6-DIHYDROBENZO[H]QUINAZOLIN-2-YL)BENZENESULFONAMIDE represents a promising candidate for medicinal chemistry and pharmacological research. Its structural complexity and potential bioactivity make it a valuable tool for advancing our understanding of molecular targets and therapeutic strategies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative drug development.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.